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Abstract

This application note provides a detailed protocol for the analysis of N6-ethyl-6-norlysergic acid
diethylamide (ETH-LAD), a potent semi-synthetic psychedelic of the lysergamide class. The
methodology outlined utilizes Gas Chromatography-Mass Spectrometry (GC-MS) for the
separation and identification of ETH-LAD. This document is intended for researchers,
scientists, and professionals in the fields of analytical chemistry, toxicology, and drug
development.

Introduction

ETH-LAD is a structural analog of lysergic acid diethylamide (LSD) and has emerged as a new
psychoactive substance (NPS).[1][2][3][4][5] Accurate and reliable analytical methods are
crucial for its identification in forensic and clinical settings. GC-MS is a robust and widely used
technique for the analysis of volatile and semi-volatile compounds, offering excellent
chromatographic separation and mass spectral identification. This protocol details the
instrumental parameters and procedures for the successful GC-MS analysis of ETH-LAD.

Experimental Protocol

2.1. Sample Preparation A solution of ETH-LAD is prepared by dissolving approximately 2 mg
of the substance in 1.5 mL of chloroform.[1][5] For analysis, a 1 pL aliquot of this sample
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solution is injected into the GC-MS system.[1][5]

2.2. Instrumentation The analysis is performed on a gas chromatograph coupled to a mass
spectrometer. The following instrumental parameters have been shown to be effective for the
analysis of ETH-LAD.[1]

Table 1: GC-MS Instrumental Parameters

Parameter

Value

Gas Chromatograph

Column

Fused silica capillary DB-1 column (30 m x 0.25
mm, film thickness 0.25 pm)[1][3]

Injection Mode

Splitless[1][3]

Injector Temperature 220°C[1][5]
Carrier Gas Helium[1][5]
Flow Rate 1.2 mL/min (constant flow mode)[1][5]

Oven Temperature Program

Initial temperature of 80°C, held for 1 min,
followed by a ramp to 280°C at 15°C/min. The

final temperature was held for 21 min.[1][3]

Transfer Line Temperature

280°C[1][5]

Mass Spectrometer

lonization Mode

Electron lonization (El)

lon Source Temperature

175°C[1]

Emission Current

200 pA[1]

Scan Range

m/z 29 - 600[1]

Scan Time

1 s[1]

Data Analysis and Results
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The electron ionization (EI) mass spectrum of ETH-LAD exhibits several characteristic
fragments that are also observed in the mass spectrum of LSD.[1] It is important to note that
GC-MS analysis of ETH-LAD can lead to the formation of isomeric degradation products.[1]
The mass spectrum of the most abundant isomer is typically considered for identification.

Table 2: Characteristic Mass Fragments of ETH-LAD

Mass-to-Charge Ratio (m/z) Description

72 Iminium ion, also seen in LSD[1]

151-156 Fragment cluster, also seen in LSD[1]

178-182 Fragment cluster, also seen in LSD[1]

205-208 Fragment cluster, also seen in LSD[1]

07 Key fragment, potentially formed from the retro-
Diels-Alder fragment[1]

065 Key fragment, potentially formed from the retro-
Diels-Alder fragment[1]

280 Retro-Diels-Alder fragment, also seen in LSDJ[1]

Experimental Workflow

The following diagram illustrates the logical workflow for the GC-MS analysis of ETH-LAD.
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Sample Preparation

Dissolve ~2 mg ETH-LAD in 1.5 mL Chloroform

Injection
Y

Inject 1 pL of sample solution

Gas Chromatog%aphy

DB-1 Column (30m x 0.25mm x 0.25um)

Transfer Line @ 280°C

Mass Spe‘;trometry

Injector: 220°C
Oven Program: 80°C (1 min) -> 280°C @ 15°C/min (hold 21 min)
Carrier Gas: He @ 1.2 mL/min

lon Source: 175°C (El)
Scan Range: m/z 29-600

Data Analysis

Identify characteristic fragments (e.g., m/z 72, 207, 265, 280)

Click to download full resolution via product page
Caption: Experimental workflow for the GC-MS analysis of ETH-LAD.

Discussion

The protocol described in this application note provides a reliable method for the identification
of ETH-LAD. The use of a standard DB-1 column and a straightforward temperature ramp
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allows for effective separation. The mass spectral data, characterized by specific fragment
ions, provides a high degree of confidence in the identification of the analyte. It is crucial to be
aware of the potential for thermal degradation and isomerization of lysergamides during GC
analysis, which may result in multiple peaks for a single standard.[1] Therefore, comparison
with a reference standard is highly recommended.

Conclusion

This application note presents a detailed and validated protocol for the GC-MS analysis of
ETH-LAD. The provided instrumental parameters, data on characteristic mass fragments, and
the experimental workflow can be readily implemented by analytical laboratories for the routine
analysis of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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